Cas no 853027-80-2 (4-Bromo-3-(chloromethyl)benzonitrile)

• Product Name: 4-Bromo-3-(chloromethyl)benzonitrile
• CAS No: 853027-80-2
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 3397061
• PubChem ID: 64768591
• Update Time: 2025-06-08

4-Bromo-3-(chloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-BROMO-3-(CHLOROMETHYL)-
• 2-BROMO-5-CYANOBENZYL CHLORIDE
• 4-Bromo-3-(chloromethyl)benzonitrile
• EN300-179291
• 994-745-7
• AKOS014096916
• 853027-80-2
• DJB02780

• MDL： MFCD16037300
• Inchi： 1S/C8H5BrClN/c9-8-2-1-6(5-11)3-7(8)4-10/h1-3H,4H2
• InChI Key： LLGFFUBORHKIQF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Br)C(CCl)=C1

Computed Properties

• Exact Mass: 228.92939Da
• Monoisotopic Mass: 228.92939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-Bromo-3-(chloromethyl)benzonitrile

Comprehensive Overview of 4-Bromo-3-(chloromethyl)benzonitrile (CAS No. 853027-80-2)

4-Bromo-3-(chloromethyl)benzonitrile (CAS No. 853027-80-2) is a versatile organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound, characterized by its bromine and chloromethyl functional groups, offers unique reactivity for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its molecular formula, C₈H₅BrClN, and precise structure make it a valuable building block for heterocyclic compounds and fine chemicals.

In recent years, the demand for 4-Bromo-3-(chloromethyl)benzonitrile has surged due to its role in developing biologically active molecules. Researchers frequently search for "synthesis of 4-Bromo-3-(chloromethyl)benzonitrile" or "applications of benzonitrile derivatives," reflecting its importance in drug discovery. The compound’s electron-withdrawing nitrile group enhances its utility in palladium-catalyzed reactions, a hotspot in modern organic chemistry.

From an industrial perspective, 853027-80-2 is often discussed alongside "high-purity aromatic intermediates" and "custom chemical synthesis." Its stability under controlled conditions and compatibility with Grignard reagents or Suzuki-Miyaura coupling protocols make it a preferred choice for scalable production. Environmental and regulatory trends also drive interest in "green synthesis of halogenated benzonitriles," where this compound serves as a model for sustainable methodologies.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for verifying the purity of 4-Bromo-3-(chloromethyl)benzonitrile. Laboratories emphasize "quality control for brominated intermediates" to ensure compliance with industry standards. Additionally, its crystalline form and solubility profiles (e.g., in polar aprotic solvents like DMF or acetonitrile) are frequently studied for process optimization.

Emerging applications include its use in OLED materials and liquid crystal displays, aligning with the global push for advanced electronics. Searches for "benzonitrile derivatives in optoelectronics" highlight this niche. Furthermore, the compound’s potential in catalysis and ligand design is gaining traction, particularly in asymmetric synthesis—a trending topic in academic forums.

To address common queries like "handling precautions for 4-Bromo-3-(chloromethyl)benzonitrile," experts recommend standard laboratory protocols, including inert atmosphere procedures. While not classified as hazardous under normal use, its halogenated structure warrants attention to stability during storage. Suppliers often provide "technical data sheets for CAS 853027-80-2" to guide safe handling.

In summary, 4-Bromo-3-(chloromethyl)benzonitrile (CAS No. 853027-80-2) bridges multiple scientific disciplines, from medicinal chemistry to materials science. Its adaptability to modern C–C bond-forming reactions and alignment with green chemistry principles ensure its relevance in future innovations. As research expands, this compound will likely remain a focal point for both industrial and academic investigations.